Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

PC-046 tubulin polymerization inhibition

Author: Smolecule Technical Support Team. Date: February 2026
Compound Focus: PC-046
Cat. No.: S548483

Core Characteristics of PC-046

The table below summarizes the established profile of PC-046 based on the search results.

Attribute Description

Chemical Class Diaryl oxazole [1]

Primary Target Tubulin (Microtubules) [1]

Mechanism of Microtubule destabilizing agent; inhibits tubulin polymerization [1]

Action

Binding Site Correlates with tubulin destabilizing agents (e.g., vincristine, vinblastine), distinct

from the colchicine site [1]

Cellular Outcome Cell cycle arrest in metaphase; induction of apoptosis [1]

Experimental & Pharmacological Data

The following table consolidates the key experimental findings from the identified study.
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Experimental Area Key Findings

In Vitro Antiproliferative  Active against a panel of human tumor cell lines (specific IC50 values not
Activity listed in available excerpt) [1].

In Vivo Efficacy Showed efficacy in SCID mouse xenograft models of MV-4-11 (acute
myeloid leukemia), MM.1S (multiple myeloma), and DU-145 (prostate
cancer) [1].

Pharmacokinetics Demonstrated relatively high oral bioavailability (71%) in mice, with
distribution to both plasma and bone marrow [1].

Toxicity Profile No acute myelosuppression was observed in non-tumor bearing SCID mice
at a single dose just below the acute lethal dose [1].

Resistance Profile Activity is not compromised by the multidrug resistance (MDR) mechanism
mediated by P-glycoprotein [1].

General Methodologies for Tubulin Polymerization
Assays

While the exact protocol for PC-046 is not detailed, the general methodology for a cell-free tubulin

polymerization assay, as referenced in the literature, is outlined below [1] [2].
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Experimental workflow for a cell-free tubulin polymerization assay.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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